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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

improving the accuracy of their Tun-AI biomass estimates.

Frequently Asked Questions (FAQs)
Q1: What is Tun-AI and how does it estimate tuna biomass?

A1: Tun-AI is a machine learning protocol that estimates tuna biomass by contextualizing echo-

sounder data from buoys.[1][2] It combines data from echo-sounder buoys attached to drifting

Fish Aggregating Devices (dFADs), FAD logbooks, and oceanographic data to train machine

learning models.[3][4][5] These models can then predict the amount of tuna aggregated under

a given buoy.

Q2: What is the reported accuracy of the Tun-AI model?

A2: The Tun-AI model has demonstrated high accuracy in field tests. It achieved over 92%

accuracy in determining the presence or absence of tuna aggregations exceeding a ten-ton

threshold. For direct biomass estimations, the model has an average relative error of 28%,

which is comparable to estimates made by expert human analysts.[1]

Q3: What types of data are required for the Tun-AI model?

A3: The model primarily utilizes three types of data:
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Echo-sounder buoy data: Provides acoustic backscatter measurements that are converted

into biomass estimates.[4][5]

FAD logbook data: Contains records of set and deployment events, which are linked to

specific buoys.[4]

Oceanographic data: Includes environmental variables that can influence tuna aggregation

behavior.[2][4]

Q4: Can the Tun-AI methodology be applied to other species?

A4: While developed and validated for tuna fisheries, the methodology has the potential to be

adapted for other species where similar data can be collected, contributing to broader ocean

conservation efforts.[3]

Troubleshooting Guide
This guide addresses common issues that may arise during the use of the Tun-AI model and

provides steps to resolve them.

Issue 1: Lower than expected model accuracy.

Possible Cause: Poor quality or insufficient training data. AI models are highly dependent on

the quality and quantity of the data they are trained on.[6][7] Incomplete, biased, or

unrepresentative data can lead to inaccurate predictions.[6]

Troubleshooting Steps:

Data Quality Check:

Ensure that your echo-sounder data is clean and free of significant noise or

interference.

Verify the accuracy and completeness of your FAD logbook data, ensuring correct

timestamps and locations for set and deployment events.

Check for and handle missing or outlier values in your datasets.[7][8][9]
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Increase Data Volume: If possible, expand your training dataset to include more examples

of tuna aggregations under various conditions. A larger dataset can help the model learn

more robust patterns.[7][9]

Feature Engineering: Extract additional relevant features from your existing data. For

example, you could derive new variables from the time-series echo-sounder data or

incorporate more detailed oceanographic parameters.[7][8]

Issue 2: Model predictions are biased or consistently over/underestimate biomass.

Possible Cause: Algorithm bias or the presence of non-tuna species in the aggregations.

Troubleshooting Steps:

Algorithm Tuning: Experiment with different machine learning algorithms and adjust their

hyperparameters. The objective of parameter tuning is to find the optimal values for each

parameter to improve model accuracy.[8][10]

Consider Species Composition: The echo-sounder buoys may calculate biomass based on

the target strength of a specific tuna species (e.g., skipjack tuna). The presence of other

species with different acoustic properties can introduce errors in the biomass estimates.[5]

If available, incorporate data on species composition from catch records to refine the

model.

Cross-Validation: Employ cross-validation techniques to ensure that your model

generalizes well to new, unseen data and is not overfitted to your training set.[8][9]

Issue 3: Difficulty integrating new data sources with the Tun-AI model.

Possible Cause: Incompatible data formats or lack of a clear data integration pipeline.

Troubleshooting Steps:

Data Preprocessing: Develop a standardized data preprocessing pipeline to ensure that all

new data is formatted correctly before being fed into the model. This includes steps like

data cleaning, normalization, and transformation.[7]
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Harmonize Datasets: Ensure that timestamps, location data, and other key variables are

consistent across all your data sources (echo-sounder, logbooks, oceanographic data).

Quantitative Data Summary
Performance Metric Value Reference

Accuracy (Presence/Absence

> 10 tons)
> 92% [1]

Average Relative Error (Direct

Estimation)
28% [1]

F1-Score (Biomass > 10t vs. <

10t)
0.925 [2]

Mean Absolute Error (MAE) 21.6 t [2]

Symmetric Mean Absolute

Percentage Error (sMAPE)
29.5% [2]

Experimental Protocols
Protocol 1: Data Collection and Preparation

Echo-Sounder Data Acquisition:

Deploy smart buoys equipped with GPS and integrated echosounders on dFADs.

Configure the echosounders to record acoustic backscatter data at regular intervals (e.g.,

hourly).[4]

Ensure that the raw acoustic data is converted into biomass estimates using the

manufacturer's algorithms, typically based on the target strength of a primary tuna

species.[5]

FAD Logbook Data Collection:

Maintain detailed logbooks for each dFAD, recording the precise time and location of all

deployment and fishing set events.
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Link each event to a specific buoy using its unique model and ID.[4]

Oceanographic Data Integration:

Source relevant oceanographic data from services like the Copernicus Marine

Environment Monitoring Service (CMEMS).

Extract variables such as sea surface temperature, salinity, currents, and chlorophyll levels

for the locations and times corresponding to your buoy data.

Data Merging and Preprocessing:

Create a unified dataset by linking the echo-sounder data with the FAD logbook and

oceanographic data based on buoy ID, timestamp, and location.

Clean the merged dataset by addressing any missing values, outliers, or inconsistencies.

Protocol 2: Model Training and Validation

Feature Selection:

Select the most relevant features from the prepared dataset. This may include time-series

echo-sounder data over a specific window (e.g., 24, 48, or 72 hours) and various

oceanographic parameters.[4][5]

Model Selection:

Choose an appropriate machine learning model. The original Tun-AI research found

Gradient Boosting to be effective.[2] Other models to consider include Random Forests

and Artificial Neural Networks.[11]

Training:

Split the dataset into training and testing sets.

Train the selected model on the training set, using the catch data from the FAD logbooks

as the ground truth for biomass.
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Validation and Tuning:

Evaluate the model's performance on the testing set using metrics like Mean Absolute

Error (MAE), Root Mean Square Error (RMSE), and R-squared.

Perform hyperparameter tuning to optimize the model's performance.[8][10]

Cross-Validation:

Implement k-fold cross-validation to ensure the model's robustness and ability to

generalize to new data.[8]
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Caption: Experimental workflow for improving Tun-AI biomass estimates.
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Caption: Troubleshooting logic for inaccurate Tun-AI biomass estimates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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